Cas no 2274090-17-2 (1,7-Diazaspiro[3.6]decan-2-one)

• Product Name: 1,7-Diazaspiro[3.6]decan-2-one
• CAS No: 2274090-17-2
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 5107228
• PubChem ID: 163297226
• Update Time: 2025-08-03

1,7-Diazaspiro[3.6]decan-2-one Chemical and Physical Properties

Names and Identifiers

• 1,7-Diazaspiro[3.6]decan-2-one
• 2274090-17-2
• PS-18837
• F89407
• 1,8-diazaspiro[3.6]decan-2-one

• Inchi： 1S/C8H14N2O/c11-7-6-8(10-7)2-1-4-9-5-3-8/h9H,1-6H2,(H,10,11)
• InChI Key： HCDZHOJEADAVFH-UHFFFAOYSA-N
• SMILES： N1C2(CCCNCC2)CC1=O

Computed Properties

• Exact Mass: 154.110613074g/mol
• Monoisotopic Mass: 154.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 41.1Ų

Additional information on 1,7-Diazaspiro[3.6]decan-2-one

Introduction to 1,7-Diazaspiro[3.6]decan-2-one (CAS No: 2274090-17-2)

1,7-Diazaspiro[3.6]decan-2-one is a fascinating heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2274090-17-2, belongs to the spirocyclic class of molecules, characterized by a rigid bicyclic structure formed by the fusion of two rings through a single carbon atom. The presence of two nitrogen atoms within its molecular framework introduces a rich chemical diversity, making it a promising scaffold for the development of novel bioactive agents.

The molecular structure of 1,7-Diazaspiro[3.6]decan-2-one consists of a spirocyclic ketone core with two nitrogen-containing rings. This arrangement imparts unique electronic and steric properties to the molecule, which can be exploited for various pharmacological applications. The compound’s ability to undergo diverse chemical transformations, such as nucleophilic additions and cyclizations, makes it an attractive candidate for synthetic chemistry and drug discovery programs.

In recent years, there has been a surge in interest towards spirocyclic compounds due to their potential as pharmacophores in drug design. The rigid three-dimensional structure of these molecules often enhances their binding affinity and selectivity towards biological targets. Specifically, 1,7-Diazaspiro[3.6]decan-2-one has been explored in several preclinical studies for its potential therapeutic effects in various disease models.

One of the most compelling aspects of 1,7-Diazaspiro[3.6]decan-2-one is its versatility in medicinal chemistry applications. Researchers have leveraged its structural features to develop derivatives with enhanced biological activity. For instance, modifications at the nitrogen atoms or the ketone group have led to compounds with improved efficacy in inhibiting specific enzymes or receptors implicated in neurological disorders.

The synthesis of 1,7-Diazaspiro[3.6]decan-2-one involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to construct the spirocyclic core efficiently. These synthetic strategies not only highlight the compound’s synthetic accessibility but also underscore its importance as a building block for more complex drug candidates.

Recent advancements in computational chemistry have further accelerated the exploration of 1,7-Diazaspiro[3.6]decan-2-one as a drug-like molecule. Molecular modeling studies have provided valuable insights into its interactions with biological targets, helping researchers design more effective derivatives with optimized pharmacokinetic profiles. These computational approaches are complemented by experimental validations, which include spectroscopic analyses and biological assays to confirm the predicted activities.

The pharmacological profile of 1,7-Diazaspiro[3.6]decan-2-one has been extensively studied in various in vitro and in vivo models. Initial findings suggest that this compound exhibits promising effects in modulating key signaling pathways involved in inflammation and neuroprotection. These properties make it a particularly interesting candidate for therapeutic intervention in conditions such as Alzheimer’s disease and chronic inflammatory disorders.

Moreover, the environmental stability and solubility profile of 1,7-Diazaspiro[3.6]decan-2-one make it suitable for formulation into diverse pharmaceutical dosage forms. This aspect is crucial for ensuring the compound’s bioavailability and therapeutic efficacy upon administration to patients. Efforts are ongoing to optimize its delivery systems using nanotechnology-based approaches, which could enhance its absorption and distribution within the body.

The regulatory landscape for novel pharmaceutical compounds like 1,7-Diazaspiro[3.6]decan-2-one is stringent but well-established, ensuring that only safe and effective drugs reach the market. Researchers are navigating this complex framework by submitting comprehensive preclinical data packages that demonstrate the compound’s safety and efficacy profiles before proceeding to human clinical trials.

Future directions in the study of 1,7-Diazaspiro[3.6]decan-2-one include exploring its potential as an intermediate in broader drug discovery campaigns and investigating novel synthetic routes that could improve its production efficiency. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these laboratory findings into tangible therapeutic benefits for patients worldwide.